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Compound of Interest

Compound Name: 1,1,3-Trichloropropene

Cat. No.: B110787 Get Quote

An In-Depth Technical Guide to 1,1,3-Trichloropropene (CAS No. 2567-14-8)

Abstract
1,1,3-Trichloropropene (CAS No. 2567-14-8) is a halogenated alkene of significant interest as

a versatile chemical intermediate in organic synthesis.[1][2][3] This guide provides a

comprehensive technical overview of its chemical and physical properties, established

synthesis methodologies, reactivity, applications, and analytical procedures. A critical

component of this document is the detailed examination of safety protocols and toxicological

data to ensure responsible handling and application in a research and development setting.

The information is structured to provide both foundational knowledge and practical, field-proven

insights for professionals engaged in chemical research and drug development.

Introduction and Core Characteristics
1,1,3-Trichloropropene, with the chemical formula C₃H₃Cl₃, is a colorless, flammable liquid

with a sharp, pungent odor.[1] It is recognized primarily for its role as a precursor and solvent in

the synthesis of other chemicals.[1][3] Its utility also extends to the pesticide industry, where it

has been used as a soil fumigant.[1] The unique arrangement of chlorine atoms on the propene

backbone imparts specific reactivity that can be leveraged in various synthetic pathways.

Understanding its fundamental properties is the first step toward its effective and safe utilization

in the laboratory.
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A thorough understanding of a compound's physical and chemical properties is paramount for

its application in controlled chemical reactions and for establishing appropriate storage and

handling protocols. The key properties of 1,1,3-Trichloropropene are summarized below.

Property Value Source

CAS Number 2567-14-8 [4][5]

Molecular Formula C₃H₃Cl₃ [1][4]

Molecular Weight 145.41 g/mol [1][4][6]

IUPAC Name 1,1,3-trichloroprop-1-ene [4][7]

Appearance Colorless liquid [1][3]

Boiling Point 131.5 °C (at 760 mmHg) [1][8][9]

Melting Point -30 °C (estimate) [1][8]

Density ~1.37 g/cm³ [5][8][9]

Flash Point 48.9 °C [1][8]

Vapor Pressure 11.3 mmHg at 25°C [1]

Solubility

Soluble in chloroform and

slightly soluble in hexanes.

Insoluble in water.

[3][10]

Refractive Index 1.4895 (estimate) [1]

InChI Key
JFEVIPGMXQNRRF-

UHFFFAOYSA-N
[6][7]

Synthesis and Manufacturing Principles
The primary industrial synthesis of 1,1,3-Trichloropropene involves the dehydrochlorination of

1,1,1,3-tetrachloropropane. This reaction is a classic elimination reaction, often facilitated by a

base.

Dehydrochlorination of 1,1,1,3-Tetrachloropropane
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The precursor, 1,1,1,3-tetrachloropropane, is typically synthesized via the addition of carbon

tetrachloride to ethylene.[11][12] The subsequent dehydrochlorination is an essential step,

yielding a mixture of trichloropropene isomers.

Reaction Causality: The use of an alkaline aqueous solution (e.g., potassium hydroxide in

ethanol or sodium hydroxide) provides the hydroxide ions necessary to abstract a proton,

initiating the elimination of a chlorine atom and forming the double bond.[11] The reaction of

the water-insoluble 1,1,1,3-tetrachloropropane is often carried out in the presence of a phase

transfer catalyst, such as a quaternary ammonium salt, to enhance the reaction rate by

facilitating the transport of the hydroxide reactant into the organic phase.[13]

Process Considerations: Reaction temperature is a critical parameter. Japanese patent

literature suggests that conducting the dehydrochlorination at temperatures of 85°C or higher

can lead to both high conversion rates and high selectivity, which is industrially significant for

reducing raw material costs and waste.[12] Another patented method describes a liquid-

phase process heating 1,1,1,3-tetrachloropropane to at least 175°C to produce 1,1,3-

trichloro-1-propene.[14]
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Step 1: Precursor Synthesis

Carbon Tetrachloride
(CCl₄)

1,1,1,3-Tetrachloropropane

Ethylene
(C₂H₄)

1,1,3-Trichloropropene
(C₃H₃Cl₃)

Elimination Rxn

Alkaline Solution
(e.g., NaOH, KOH)

Phase Transfer
Catalyst

Water & Salt
(H₂O, NaCl/KCl)
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Sample & Standard
Preparation

System Equilibration
(Stable Baseline)

Blank Injection
(Mobile Phase)

System Suitability Test
(Replicate Standards)

Calibration Curve
Generation

If Pass

Sample Analysis

Data Processing &
Quantification

Final Report
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Handling 1,1,3-Trichloropropene

Engineering Controls
(Fume Hood)

Personal Protective
Equipment (PPE)

Proper Storage Spill Response

Goggles/
Face Shield

Resistant Gloves Lab Coat Cool, Ventilated Area
Away from

Ignition Sources
Tightly Closed

Container
Remove Ignition

Sources
Absorb with

Inert Material
Dispose as

Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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